![molecular formula C8H12N2O B1272188 2-Butyl-1H-imidazole-4-carbaldehyde CAS No. 68282-49-5](/img/structure/B1272188.png)
2-Butyl-1H-imidazole-4-carbaldehyde
Overview
Description
2-Butyl-1H-imidazole-4-carbaldehyde (also known as BICA or this compound) is a carbaldehyde that is used in a variety of scientific fields. It is a colorless liquid with a strong odor and a melting point of -22.4°C. BICA is a versatile compound that has been used in the synthesis of several pharmaceuticals, as well as in the synthesis of other compounds.
Scientific Research Applications
Synthesis of 2-Aminoimidazole Alkaloids
2-Butyl-1H-imidazole-4-carbaldehyde has been utilized in the synthesis of 2-amino-1H-imidazol-4-carbaldehyde derivatives, which are key building blocks for synthesizing various 2-aminoimidazole alkaloids like oroidin, hymenidin, dispacamide, and ageladine A (Ando & Terashima, 2010).
Creation of Fused Ring Heterocycles
This compound has been transformed into tricyclic heterocycles, which are significant for the construction of biologically active fused heterocycles (Gaonkar & Rai, 2010).
Synthesis of Anti-Tumor Agents
It has been used in synthesizing N-substituted derivatives which show potential as anti-tumor agents against Ehrlich ascites tumor cells (Kumar et al., 2007).
Key Intermediate in Losartan Synthesis
A novel synthesis method using 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde has been reported for the production of Losartan, an important pharmaceutical compound (Sun et al., 2009).
Crystal Structure Analysis
The crystal structure of 2-n-Butyl-5-chloro-3H-imidazole-4-carbaldehyde (BCIC) has been determined, which is crucial for understanding its chemical properties and reactivity (Ambalavanan et al., 2003).
Copper-Catalyzed Oxidative Coupling
It has been used in the copper-catalyzed oxidative coupling of amidines and α,β-unsaturated aldehydes to synthesize 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes, illustrating the versatility of this compound in synthetic chemistry (Li et al., 2015).
Characterization of Imidazole Derivatives
It has been involved in the synthesis and characterization of various 4-methyl-5-imidazole carbaldehyde derivatives, further expanding its application in medical chemistry (Orhan et al., 2019).
Anti-Inflammatory Activity Evaluation
N-substituted 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde derivatives have been synthesized and evaluated for their anti-inflammatory activity, showcasing the compound's potential in pharmacological research (Gaonkar et al., 2009).
Catalytic Hydrogenation in Pharmaceutical Intermediates
The compound has been reduced to alcohols by catalytic hydrogenation, demonstrating its use in the synthesis of pharmaceutical intermediates (Basappa et al., 2005).
N-Protected Imidazole-4-carbaldehyde Synthesis
It has been a part of the synthesis of N-protected imidazole-4-carbaldehyde, indicating its significance in the preparation of protected intermediates for complex synthetic routes (Winter & Rétey, 1994).
Mechanism of Action
The polar nature of the imidazole ring can potentially improve the pharmacokinetic parameters of imidazole-containing compounds, helping to overcome the solubility problems of poorly soluble drug entities .
Remember to always follow ethical guidelines and safety procedures when conducting scientific research, as the safety data sheet for 2-Butyl-1H-imidazole-4-carbaldehyde indicates that it may cause skin irritation . Also, environmental precautions should be taken to prevent the chemical from entering drains and being discharged into the environment .
Safety and Hazards
2-Butyl-1H-imidazole-4-carbaldehyde is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system .
Future Directions
properties
IUPAC Name |
2-butyl-1H-imidazole-5-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-2-3-4-8-9-5-7(6-11)10-8/h5-6H,2-4H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTHGVOCFAZSNNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC=C(N1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50218431 | |
Record name | 2-Butyl-5-formylimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50218431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68282-49-5 | |
Record name | 2-Butyl-1H-imidazole-5-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68282-49-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Butyl-5-formylimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068282495 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Butyl-5-formylimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50218431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-BUTYL-5-FORMYLIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U12G73SQSX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.